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Abstract
These application notes provide a comprehensive protocol for the use of Fast Sulphon Black
F as a metallochromic indicator in the complexometric titration of copper(II) ions with

ethylenediaminetetraacetic acid (EDTA). This document is intended for researchers, scientists,

and drug development professionals requiring accurate quantification of copper in aqueous

solutions. The protocol details the preparation of reagents, the titration procedure, and the

underlying chemical principles. Additionally, quantitative data is summarized, and logical

workflows are visualized to ensure clarity and reproducibility.

Introduction
Complexometric titrations are a cornerstone of analytical chemistry for the determination of

metal ion concentrations. The success of these titrations hinges on the precise detection of the

endpoint, which is often achieved using a metallochromic indicator. Fast Sulphon Black F
(FSBF) is a highly specific indicator for the complexometric titration of copper(II) ions.[1][2][3] In

an ammoniacal solution, FSBF forms a distinct purple-colored complex with copper ions.[1][4]

During the titration with EDTA, a stronger chelating agent, the copper ions are progressively

complexed by the EDTA. At the endpoint, all the copper has been complexed by EDTA, leading

to the release of the free indicator, which imparts a green color to the solution.[1][4] This sharp

color change from purple to green allows for accurate determination of the copper

concentration.
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Principle of the Method
The titration is based on the following chemical equilibria:

Formation of the Metal-Indicator Complex: In an ammonia buffer (pH ≈ 10), the copper(II)

ions in the sample react with the Fast Sulphon Black F indicator to form a less stable,

purple-colored complex.

Cu²⁺ + FSBF(blue-green) ⇌ [Cu-FSBF]²⁺(purple)

Titration with EDTA: EDTA is a hexadentate ligand that forms a highly stable, colorless

complex with copper(II) ions. The stability constant (log K) for the Cu(II)-EDTA complex is

approximately 18.8.[5][6]

[Cu-FSBF]²⁺(purple) + EDTA⁴⁻ ⇌ [Cu-EDTA]²⁻(colorless) + FSBF(green)

As the EDTA titrant is added, it displaces the FSBF from the copper-indicator complex due to

the significantly higher stability of the Cu-EDTA complex.[4] This reaction proceeds until all

copper ions are complexed by EDTA. The first excess of EDTA results in the liberation of the

free FSBF indicator, causing the solution to change color from purple (or blue, depending on

the initial copper concentration) to green, signaling the endpoint of the titration.

Quantitative Data Summary
The following table summarizes the key quantitative parameters relevant to the complexometric

titration of copper(II) with EDTA using Fast Sulphon Black F.
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Parameter Value/Range Reference

Analyte Copper(II) ions (Cu²⁺) [1][2][3]

Titrant
Ethylenediaminetetraacetic

acid (EDTA)
[1][2]

Indicator Fast Sulphon Black F [1][2]

Optimal pH ~10 (Ammonia Buffer) [7][8]

Endpoint Color Change Purple/Crimson to Green [1][4]

log K (Cu-EDTA) 18.8 [5][6]

Indicator Solution 0.5% (w/v) in water

Note: The stability constant for the Cu-FSBF complex is not readily available in the literature

but is significantly lower than that of the Cu-EDTA complex, which is a prerequisite for a

functional indicator.

Experimental Protocol
Reagents and Solutions

Standard Copper(II) Solution (0.02 M): Accurately weigh approximately 0.499 g of copper(II)

sulfate pentahydrate (CuSO₄·5H₂O) and dissolve it in deionized water in a 100 mL volumetric

flask. Make up to the mark with deionized water.

EDTA Solution (0.02 M): Dissolve approximately 0.744 g of disodium EDTA dihydrate

(Na₂H₂EDTA·2H₂O) in deionized water in a 100 mL volumetric flask. Make up to the mark

with deionized water.

Ammonia Buffer (pH 10): Dissolve 5.4 g of ammonium chloride (NH₄Cl) in 20 mL of

deionized water. Add 35 mL of concentrated ammonia solution (SG 0.88) and make up to

100 mL with deionized water.

Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black
F powder in 100 mL of deionized water.
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Titration Procedure
Sample Preparation: Pipette a known volume (e.g., 20.00 mL) of the copper(II) solution into

a 250 mL conical flask.

Buffering: Add approximately 5 mL of the ammonia buffer solution to the conical flask to

adjust the pH to about 10.

Indicator Addition: Add 2-3 drops of the Fast Sulphon Black F indicator solution. The

solution should turn a purple or crimson color.

Titration: Titrate the solution with the standardized 0.02 M EDTA solution from a burette with

constant swirling.

Endpoint Detection: The endpoint is reached when the color of the solution changes sharply

from purple/crimson to a clear green.

Replicates: Repeat the titration at least three times to ensure concordant results.

Calculation of Copper Concentration
The concentration of copper(II) in the sample solution can be calculated using the following

formula:

M_Cu * V_Cu = M_EDTA * V_EDTA

Where:

M_Cu = Molarity of the copper(II) solution

V_Cu = Volume of the copper(II) solution taken

M_EDTA = Molarity of the EDTA solution

V_EDTA = Volume of the EDTA solution used at the endpoint
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Caption: Experimental workflow for the complexometric titration of Copper(II).

Chemical Equilibrium and Indicator Color Change
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Caption: Chemical equilibrium and color change mechanism of Fast Sulphon Black F.

Conclusion
The use of Fast Sulphon Black F as an indicator provides a reliable and specific method for

the complexometric determination of copper(II) ions with EDTA. The sharp color change at the

endpoint, coupled with the high stability of the Cu-EDTA complex, ensures accurate and

reproducible results. This protocol provides a detailed methodology to assist researchers in

implementing this analytical technique effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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